2-{[3-(Isobutyrylamino)anilino]-carbonyl}benzoic acid

Specification

• CAS No.: 925610-04-4
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3g/mol
• IUPAC Name: 2-[[3-(2-methylpropanoylamino)phenyl]carbamoyl]benzoic acid
• Standard InChI: InChI=1S/C18H18N2O4/c1-11(2)16(21)19-12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h3-11H,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• Standard InChI Key: CDJMLLRHXJSXOG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O

Introduction

2-{[3-(Isobutyrylamino)anilino]-carbonyl}benzoic acid, also known by its IUPAC traditional name as 2-{[3-(2-methylpropanamido)phenyl]carbamoyl}benzoic acid, is a complex organic compound with potential applications in biomedical research and chemical synthesis. This compound is characterized by its molecular formula, C₁₈H₁₈N₂O₄, and its CAS number is 925610-04-4.

Molecular Characteristics

• Molecular Weight: 326.3 g/mol.

• XLogP3-AA: 2.5, indicating moderate lipophilicity.

• Hydrogen Bond Donor Count: 3, suggesting potential for forming hydrogen bonds with other molecules.

• Hydrogen Bond Acceptor Count: 4, further indicating its ability to participate in hydrogen bonding.

• Rotatable Bond Count: 5, which affects its flexibility and potential bioactivity.

Applications and Uses

2-{[3-(Isobutyrylamino)anilino]-carbonyl}benzoic acid is primarily used in research settings, including biomedical research, forensic analysis, and clinical diagnostics. It is supplied by various chemical companies for these purposes.

Safety Information

This compound is classified as an irritant, requiring appropriate handling and safety precautions to avoid exposure.

Suppliers and Availability

The compound is available from suppliers such as Matrix Scientific and is marketed for use in professional manufacturing, research laboratories, and industrial or commercial applications.